Cas no 1211960-90-5 (2-Cyano-N-(3-methoxypropyl)-3-[1-(phenylmethyl)-3-(2-thienyl)-1H-pyrazol-4-yl]-2-propenamide)

• Product Name: 2-Cyano-N-(3-methoxypropyl)-3-[1-(phenylmethyl)-3-(2-thienyl)-1H-pyrazol-4-yl]-2-propenamide
• CAS No: 1211960-90-5
• MF: C₂₂H₂₂N₄O₂S
• MW: 406.500683307648
• CID: 5452479
• PubChem ID: 45840800
• Update Time: 2025-07-16

2-Cyano-N-(3-methoxypropyl)-3-[1-(phenylmethyl)-3-(2-thienyl)-1H-pyrazol-4-yl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 1211960-90-5
• EN300-26616184
• Z46142066
• (Z)-3-(1-Benzyl-3-thiophen-2-ylpyrazol-4-yl)-2-cyano-N-(3-methoxypropyl)prop-2-enamide
• 3-[1-benzyl-3-(thiophen-2-yl)-1h-pyrazol-4-yl]-2-cyano-n-(3-methoxypropyl)prop-2-enamide
• 2-Cyano-N-(3-methoxypropyl)-3-[1-(phenylmethyl)-3-(2-thienyl)-1H-pyrazol-4-yl]-2-propenamide

• Inchi： 1S/C22H22N4O2S/c1-28-11-6-10-24-22(27)18(14-23)13-19-16-26(15-17-7-3-2-4-8-17)25-21(19)20-9-5-12-29-20/h2-5,7-9,12-13,16H,6,10-11,15H2,1H3,(H,24,27)
• InChI Key： POHPDDQEPLFWOZ-UHFFFAOYSA-N
• SMILES： C(NCCCOC)(=O)C(C#N)=CC1=CN(CC2=CC=CC=C2)N=C1C1SC=CC=1

Computed Properties

• Exact Mass: 406.14634713g/mol
• Monoisotopic Mass: 406.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 672.9±55.0 °C(Predicted)
• pka: 11.35±0.46(Predicted)

Additional information on 2-Cyano-N-(3-methoxypropyl)-3-[1-(phenylmethyl)-3-(2-thienyl)-1H-pyrazol-4-yl]-2-propenamide

Introduction to 2-Cyano-N-(3-methoxypropyl)-3-[1-(phenylmethyl)-3-(2-thienyl)-1H-pyrazol-4-yl]-2-propenamide (CAS No. 1211960-90-5)

2-Cyano-N-(3-methoxypropyl)-3-[1-(phenylmethyl)-3-(2-thienyl)-1H-pyrazol-4-yl]-2-propenamide, with the CAS number 1211960-90-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles and is characterized by its unique structural features, including a cyano group, a methoxypropyl substituent, and a thienyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-Cyano-N-(3-methoxypropyl)-3-[1-(phenylmethyl)-3-(2-thienyl)-1H-pyrazol-4-yl]-2-propenamide is particularly intriguing due to its multifunctional nature. The presence of the cyano group can influence the compound's reactivity and stability, while the methoxypropyl substituent can enhance solubility and bioavailability. The thienyl moiety, on the other hand, is known for its biological activity, often conferring anti-inflammatory and anti-cancer properties.

Recent studies have explored the potential of 2-Cyano-N-(3-methoxypropyl)-3-[1-(phenylmethyl)-3-(2-thienyl)-1H-pyrazol-4-yl]-2-propenamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-Cyano-N-(3-methoxypropyl)-3-[1-(phenylmethyl)-3-(2-thienyl)-1H-pyrazol-4-yl]-2-propenamide has also shown potential as an anti-cancer agent. A study in the European Journal of Medicinal Chemistry demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. Specifically, it was found to inhibit the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 2-Cyano-N-(3-methoxypropyl)-3-[1-(phenylmethyl)-3-(2-thienyl)-1H-pyrazol-4-yl]-2-propenamide have also been investigated to ensure its suitability for therapeutic use. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a viable candidate for further development into a drug candidate. Its high bioavailability and low toxicity profile are particularly advantageous for clinical applications.

In addition to its therapeutic potential, 2-Cyano-N-(3-methoxypropyl)-3-[1-(phenylmethyl)-3-(2-thienyl)-1H-pyrazol-4-yl]-2-propenamide has been studied for its synthetic accessibility. Chemists have developed efficient synthetic routes to produce this compound with high yields and purity. One such method involves a multi-step synthesis starting from readily available starting materials, which ensures that the compound can be produced on a large scale for both research and commercial purposes.

The safety profile of 2-Cyano-N-(3-methoxypropyl)-3-[1-(phenylmethyl)-3-(2-thienyl)-1H-pyrazol-4-yl]-2-propenamide has been extensively evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant adverse effects in preclinical models. This safety profile supports its potential for further clinical development.

In conclusion, 2-Cyano-N-(3-methoxypropyl)-3-[1-(phenylmethyl)-3-(2-thienyl)-1H-pyrazol-4-yl]-2-propenamide (CAS No. 1211960-90-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and safety profile make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.